Cas no 150639-15-9 (cis-3-phenylcyclobutan-1-ol)

• Product Name: cis-3-phenylcyclobutan-1-ol
• CAS No: 150639-15-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD22395418
• CID: 4672976
• PubChem ID: 21876130
• Update Time: 2025-11-07

cis-3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• cis-3-phenylcyclobutanol
• trans-3-Phenylcyclobutanol
• 3-phenylcyclobutan-1-ol
• 3-phenylcyclobutanol
• 3-phenyl-cyclobutanol
• 3-phenylcyclobutan-1-ol, trans
• BLLLZEOPEKUXEG-UHFFFAOYSA-N
• BLLLZEOPEKUXEG-MGCOHNPYSA-N
• BLLLZEOPEKUXEG-AOOOYVTPSA-N
• (1r,3r)-3-phenylcyclobutan-1-ol
• (1s,3s)-3-phenylcyclobutan-1-ol
• cis-3-phenylcyclobutan-1-ol
• SY344162
• CS-0309766
• AKOS010007762
• AS-43611
• EN300-109367
• Z501748204
• 92243-56-6
• CS-0309767
• trans-3-phenylcyclobutan-1-ol
• EN300-215585
• SCHEMBL1625735
• MFCD22395419
• SCHEMBL21321763
• DTXSID301311740
• Z1504675336
• AKOS030628761
• 3-phenylcyclobutan-1-ol, cis
• EN300-185580
• DTXSID701315382
• SCHEMBL1626055
• starbld0019693
• DB-088545
• AKOS026744409
• SCHEMBL1625737
• 150639-16-0
• 150639-15-9
• MFCD22395418
• AS-43612

• MDL： MFCD22395418
• Inchi： 1S/C10H12O/c11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： BLLLZEOPEKUXEG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Additional information on cis-3-phenylcyclobutan-1-ol

Market Research and Analysis of cis-3-phenylcyclobutan-1-ol (CAS No. 150639-15-9) in Chemical-Biomedical Fields

The compound cis-3-phenylcyclobutan-1-ol, identified by the CAS number 150639-15-9, has emerged as a significant molecule in the chemical-biomedical industry. This compound, characterized by its cyclobutane ring and phenyl substituent, has garnered attention due to its potential applications in drug development and chemical synthesis.

Recent studies have highlighted the role of cis-3-phenylcyclobutan-1-ol in various therapeutic areas, including oncology and neurodegenerative diseases. Its unique stereochemistry and reactivity make it a valuable intermediate in the synthesis of complex molecules with bioactive properties.

Market demand for cis-3-phenylcyclobutan-1-ol has been driven by increasing investments in research and development (R&D) activities across pharmaceutical and biotechnology companies. The compound's availability from global suppliers has facilitated its integration into preclinical and clinical studies, further underscoring its importance in the industry.

From a supply chain perspective, the production of cis-3-phenylcyclobutan-1 -ol involves advanced synthetic methodologies to ensure high purity and consistency. Key players in the market are focusing on optimizing manufacturing processes to meet the growing demand while maintaining quality standards.

In conclusion, cis -3 - phenylcyclobutan - 1 - ol (CAS No. 150639 - 15 - 9) represents a critical component in the chemical-biomedical landscape, with its applications spanning drug discovery, chemical synthesis, and therapeutic development. As research continues to uncover new potentials for this compound, its market presence is expected to grow significantly in the coming years.